Cas no 82064-54-8 (Ethanone, 1-[2-[(acetyloxy)methyl]-4-methoxyphenyl]-)

• Product Name: Ethanone, 1-[2-[(acetyloxy)methyl]-4-methoxyphenyl]-
• CAS No: 82064-54-8
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 699696
• PubChem ID: 10609041
• Update Time: 2025-04-19

Ethanone, 1-[2-[(acetyloxy)methyl]-4-methoxyphenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-[(acetyloxy)methyl]-4-methoxyphenyl]-
• (2-acetyl-5-methoxyphenyl)methyl acetate
• DTXSID90442455
• 82064-54-8

• Inchi： 1S/C12H14O4/c1-8(13)12-5-4-11(15-3)6-10(12)7-16-9(2)14/h4-6H,7H2,1-3H3
• InChI Key： ZLUFBYGSKQIWEP-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC1C=C(C=CC=1C(C)=O)OC

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.6Ų